Cas no 14992-62-2 (Acetylcarnitine)

• Product Name: Acetylcarnitine
• CAS No: 14992-62-2
• Molecular Formula: C₉H₁₇NO₄
• Molecular Weight: 203.24
• CID: 49990
• PubChem ID: 1

Acetylcarnitine Properties

Names and Identifiers

• Acetylcarnitine
• Acetyl-DL-carnitine
• 2-(Acetyloxy)-3-carboxy-N,N,N-trimethyl-1-propanaminium inner salt
• (N) ACETYL-L-CARNITINE
• Acetyllcarnitine
• ACETYL-L-CARNITINE
• 3-acetoxy-4-(trimethylammonio)butyrate
• 3-acetyloxy-4-(trimethylazaniumyl)butanoate
• 3-Carboxylato-2-acetyloxy-N,N,N-trimethyl-1-propanaminium
• acetyl D-carnitine
• acetyl L(-)carnitine
• acetylcarnitine zwitterion
• carnitine acetate
• O-Acety-carnitine
• O-ACETYL CARNITINE
• O-acetyl-L-carnitine
• AS-82719
• (3-CARBOXY-2-HYDROXYPROPYL)TRIMETHYLAMMONIUM HYDROXIDE INNER SALT ACETATE
• ACETYLCARNITINE DL-FORM
• D/L -ACETYL-CARNITINE
• SCHEMBL69781
• DTXSID2048117
• UNII-07OP6H4V4A
• 1-Propanaminium, 2-(acetoxy)-3-carboxy-N,N,N-trimethyl-, hydroxide, inner salt, (+-)-
• CHEBI:73024
• (+/-)-acetylcarnitine
• 14992-62-2
• FT-0778235
• AMMONIUM, (3-CARBOXY-2-HYDROXYPROPYL)TRIMETHYL-, HYDROXIDE, INNER SALT, ACETATE
• 1-Propanaminium, 2-(acetyloxy)-3-carboxy-N,N,N-trimethyl-, inner salt
• LMFA07070060
• bmse000142
• CS-0102945
• 3-(acetyloxy)-4-(trimethylazaniumyl)butanoate
• HY-126358
• Ammonium, (3-carboxy-2-hydroxypropyl)trimethyl-, hydroxide, inner salt, acetate, DL-
• 3-(acetyloxy)-4-(trimethylammonio)butanoate
• Acetyl carnitine
• ACETYLCARNITINE RACEMATE [MI]
• Q27140241
• O-ACETYL-DL-CARNITINE
• DL-O-Acetylcarnitine
• ACETYLCARNITINE, (+/-)-
• NS00074255
• DL-Acetylcarnitine
• 870-77-9
• ACETYLCARNITINE, DL-
• 1-Propanaminium, 2-(acetoxy)-3-carboxy-N,N,N-trimethyl-, hydroxide, inner salt, (+-)- (9CI)
• 07OP6H4V4A
• 2-(ACETYLOXY)-3-CARBOXY-N,N,N-TRIMETHYL-1-PROPANAMINIUM INNER SALT
• 3-Acetoxy-4-(trimethylammonio)butanoate
• ACETYL CARNITINE [INCI]
• acetylcarnitine
• 1-Propanaminium, 2-(acetoxy)-3-carboxy-N,N,N-trimethyl-, hydroxide, inner salt, (+-)-(9CI)
• G90449
• ACETYLCARNITINE RACEMATE
• DTXCID5028089

• InChIKey： RDHQFKQIGNGIED-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H17NO4/c1-7(11)14-8(5-9(12)13)6-10(2,3)4/h8H,5-6H2,1-4H3
• SMILES： CC(OC(C[N+](C)(C)C)CC([O-])=O)=O

Computed Properties

• Exact Mass: 203.11600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 203.116
• Heavy Atom Count: 14
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• LogP: -1.23570
• PSA: 66.43000
• Boiling Point: °Cat760mmHg
• Flash Point: °C